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Compound of Interest

Compound Name: BMS-764459

Cat. No.: B15569106 Get Quote

Essential Safety and Handling Guide for BMS-
764459
This guide provides crucial safety and logistical information for the handling and disposal of

BMS-764459, a potent corticotropin-releasing factor/hormone receptor 1 (CRHR-1) antagonist.

[1] Adherence to these procedures is vital for ensuring the safety of laboratory personnel and

minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling BMS-764459, a comprehensive approach to personal protection is necessary

to prevent exposure through inhalation, skin contact, or eye contact. The following table

summarizes the required PPE. At a minimum, a lab coat, protective eyewear, long pants, and

closed-toe shoes should be worn for any work in a laboratory where chemical hazards are

present.
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Protection Type Required PPE
Specifications and Use

Cases

Body Protection Lab Coat

A standard lab coat is required

to protect clothing and skin

from potential contamination

with the powdered form of

BMS-764459.[2]

Hand Protection Nitrile Gloves

Disposable nitrile gloves are

mandatory for handling BMS-

764459.[3] For extended

procedures or when handling

stock solutions, double-gloving

is recommended. Gloves

should be changed

immediately if contamination is

suspected.

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles that

provide a seal around the eyes

are required to protect against

airborne powder and splashes

of solutions.[2][4] A face shield

should be worn over safety

goggles when handling larger

quantities of the solid or

preparing stock solutions, to

mitigate splash hazards.[2][4]

Respiratory Protection N95 Respirator or higher

Given that BMS-764459 is a

powder, an N95 respirator or a

higher level of respiratory

protection should be used

when weighing or otherwise

handling the solid compound

outside of a certified chemical

fume hood to prevent

inhalation.[2]
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Operational Plan: Handling and Preparation of
Solutions
A systematic workflow is essential for the safe handling of potent compounds like BMS-
764459. The following diagram outlines the key steps from material retrieval to waste disposal.

Workflow for Handling BMS-764459

Preparation

Experimentation

Disposal

Don Required PPE

Weigh BMS-764459 Powder in Fume Hood

Prepare Solution (e.g., in DMSO)

Perform Experimental Procedure

Collect Solid Waste (Contaminated tips, tubes) Collect Liquid Waste (Unused solution, rinsate) Decontaminate Glassware and Surfaces

Dispose of Waste via EHS
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Workflow for Handling BMS-764459

Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing Preparation: Ensure all necessary PPE is correctly worn. Designate a specific

area within a chemical fume hood for handling the solid.

Weighing: Tare a suitable microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of BMS-764459 powder into the tube.

Solubilization: Add the calculated volume of dimethyl sulfoxide (DMSO) to the tube to

achieve a 10 mM concentration. BMS-764459 is soluble in DMSO at 20 mg/mL.

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: Store the stock solution at -20°C for long-term use.[1]

Disposal Plan
Proper disposal of BMS-764459 and associated materials is critical to prevent environmental

contamination, especially given its high water hazard classification (WGK 3).

Solid Waste: All disposable materials that have come into contact with BMS-764459, such as

gloves, pipette tips, and microcentrifuge tubes, must be collected in a dedicated, clearly

labeled hazardous waste container.[5]

Liquid Waste: All solutions containing BMS-764459, including unused stock solutions and

experimental media, must be collected in a sealed, labeled hazardous waste container.[5] Do

not dispose of these solutions down the drain.[5]

Decontamination: Glassware and surfaces should be decontaminated by rinsing with a

suitable solvent (e.g., ethanol or DMSO), and the rinsate must be collected as hazardous

liquid waste.[5]

Institutional Procedures: All waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office.[5][6] Ensure all containers are labeled with
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"Hazardous Waste" and the full chemical name.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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